Cas no 2167465-02-1 (4-formyl-1H-indazole-5-carboxylic acid)

• Product Name: 4-formyl-1H-indazole-5-carboxylic acid
• CAS No: 2167465-02-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6190511
• PubChem ID: 165598179
• Update Time: 2025-06-25

4-formyl-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1H-indazole-5-carboxylic acid
• EN300-1578712
• 2167465-02-1

• Inchi： 1S/C9H6N2O3/c12-4-7-5(9(13)14)1-2-8-6(7)3-10-11-8/h1-4H,(H,10,11)(H,13,14)
• InChI Key： WEFOJHBIIKOZHY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=NN2)C=1C=O)=O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on 4-formyl-1H-indazole-5-carboxylic acid

4-Formyl-1H-Indazole-5-Carboxylic Acid: An Emerging Compound in Medicinal Chemistry

4-Formyl-1H-indazole-5-carboxylic acid (CAS No. 2167465-02-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The indazole scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological targets. The presence of a formyl group and a carboxylic acid moiety in the molecule adds to its chemical diversity and functional versatility. These functional groups can participate in various chemical reactions, making the compound a valuable starting point for the synthesis of more complex derivatives with enhanced biological activities.

Recent research has highlighted the potential of 4-formyl-1H-indazole-5-carboxylic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 4-formyl-1H-indazole-5-carboxylic acid has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The structural features of 4-formyl-1H-indazole-5-carboxylic acid also make it an attractive candidate for drug design and optimization. The formyl group can be readily modified through various chemical reactions, such as reduction to form an alcohol or aldehyde, or condensation with nucleophiles to form imines or hydrazones. These modifications can lead to the development of analogs with improved pharmacological properties, such as enhanced solubility, stability, and bioavailability.

Furthermore, the carboxylic acid moiety provides additional opportunities for functionalization. For example, esterification can improve the lipophilicity of the molecule, making it more suitable for oral administration. Alternatively, amide formation can enhance the binding affinity to specific protein targets, thereby increasing the potency and selectivity of the compound.

The synthesis of 4-formyl-1H-indazole-5-carboxylic acid has been reported using various methodologies. One common approach involves the reaction of 1H-indazole-5-carboxylic acid with an appropriate formylating agent, such as dimethylformamide (DMF) or N,N-dimethylformamide dimethyl acetal (DMF-DMA). This method provides a straightforward and efficient route to access the target compound with high yields and purity.

In conclusion, 4-formyl-1H-indazole-5-carboxylic acid (CAS No. 2167465-02-1) represents a promising lead compound in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in treating inflammatory diseases and cancer, as well as its utility as a building block for the development of novel therapeutic agents. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.